Cas no 2229148-34-7 (tert-butyl N-2-oxo-1-(2,4,5-trimethylphenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-oxo-1-(2,4,5-trimethylphenyl)ethylcarbamate
• CAS No: 2229148-34-7
• MF: C₁₆H₂₃NO₃
• MW: 277.358724832535
• CID: 6319660
• PubChem ID: 165779931
• Update Time: 2025-05-21

tert-butyl N-2-oxo-1-(2,4,5-trimethylphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-oxo-1-(2,4,5-trimethylphenyl)ethylcarbamate
• 2229148-34-7
• EN300-1887676
• tert-butyl N-[2-oxo-1-(2,4,5-trimethylphenyl)ethyl]carbamate

• Inchi： 1S/C16H23NO3/c1-10-7-12(3)13(8-11(10)2)14(9-18)17-15(19)20-16(4,5)6/h7-9,14H,1-6H3,(H,17,19)
• InChI Key： QUPVBELOQPWZFZ-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)C1C=C(C)C(C)=CC=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 277.16779360g/mol
• Monoisotopic Mass: 277.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-2-oxo-1-(2,4,5-trimethylphenyl)ethylcarbamate

tert-butyl N-2-oxo-1-(2,4,5-trimethylphenyl)ethylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-oxo-1-(2,4,5-trimethylphenyl)ethylcarbamate, with the CAS number 2229148-34-7, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development and material science. The molecule consists of a tert-butyl group attached to a carbamate moiety, which is further connected to a substituted phenyl ring. The phenyl ring is substituted with three methyl groups at positions 2, 4, and 5, creating a highly symmetrical and stable aromatic system.

Recent studies have highlighted the importance of tert-butyl N-2-oxo-1-(2,4,5-trimethylphenyl)ethylcarbamate in the development of novel therapeutic agents. Researchers have explored its potential as a precursor for bioactive compounds due to its ability to undergo various chemical transformations. For instance, the carbamate group can be readily modified to introduce functional groups that enhance bioavailability or target specific biological pathways.

The synthesis of tert-butyl N-2-oxo-1-(2,4,5-trimethylphenyl)ethylcarbamate involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. This is followed by oxidation to form the corresponding ketone intermediate and subsequent coupling with tert-butyl chloroformate in the presence of a base to form the final carbamate product. The reaction conditions are optimized to ensure high yield and purity of the compound.

In terms of applications, tert-butyl N-2-oxo-1-(2,4,5-trimethylphenyl)ethylcarbamate has shown promise in the field of drug delivery systems. Its unique structure allows for controlled release of active pharmaceutical ingredients (APIs), making it an attractive candidate for sustained-release formulations. Additionally, its stability under physiological conditions makes it suitable for use in various drug delivery vehicles such as nanoparticles and micelles.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of tert-butyl N-2-oxo-1-(2,4,5-trimethylphenyl)ethylcarbamate. Molecular docking studies suggest that this compound has potential interactions with key enzymes involved in metabolic pathways. These findings underscore its potential as a lead compound in drug discovery programs targeting metabolic disorders.

The environmental impact of tert-butyl N-2-oxo-1-(2,4,5-trimethylphenyl)ethylcarbamate has also been a topic of interest. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, reducing its persistence in aquatic environments. This makes it an eco-friendly alternative to traditional organic compounds used in industrial applications.

In conclusion, tert-butyl N-2 oxo 1 (2 4 5 trimethylphenyl) ethylcarbamate is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool in modern chemistry and pharmacology research.